N-(4-amino-2-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide

• IUPAC Name: N-[4-amino-2-[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-2-fluorobenzamide
• InChI: InChI=1S/C20H18FN5O4S/c1-30-14-9-5-4-8-13(14)23-15(27)10-31-20-25-17(22)16(19(29)26-20)24-18(28)11-6-2-3-7-12(11)21/h2-9H,10H2,1H3,(H,23,27)(H,24,28)(H3,22,25,26,29)
• InChI Key: LVDNKGAPKAZHMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CC=C3F)N
• Molecular Formula: C20H18FN5O4S
• Molecular Weight: 443.5 g/mol

Description

N-(4-amino-2-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C20H18FN5O4S and its molecular weight is 443.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activity

Compounds structurally related to N-(4-amino-2-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide have shown promising antimicrobial and antifungal activities. For instance, derivatives incorporating the thiazole ring, similar in complexity to the queried compound, were synthesized and screened for their in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as their inhibitory action against fungi. The research indicates that such compounds could serve as valuable therapeutic interventions for microbial diseases, particularly bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Radiopharmaceutical Applications

Another aspect of research involves the radiosynthesis of compounds for potential use in imaging studies, such as gamma-emission tomography. Compounds with high affinity for specific receptors, such as 5HT2-receptors, have been radioiodinated for use as tracers. This kind of research underscores the potential of structurally complex benzamides in the development of diagnostic tools and their application in studying receptor distribution and function in vivo (Mertens, Terrière, Sipido, Gommeren, Janssen, & Leysen, 1994).

Antitumor Activity

Furthermore, compounds with similar structural motifs have been explored for their antitumor activities. The substitution patterns and specific functional groups play a crucial role in determining the efficacy of these molecules against various cancer cell lines. Research in this area contributes to the development of novel chemotherapeutic agents (Xiong, Zhu, Zhao, Lan, Jiang, Yang, & Zhang, 2009).